Cas no 1804152-77-9 (3-Ethoxy-2-hydroxyphenylpropanenitrile)

• Product Name: 3-Ethoxy-2-hydroxyphenylpropanenitrile
• CAS No: 1804152-77-9
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5932891
• PubChem ID: 165618767
• Update Time: 2025-05-25

3-Ethoxy-2-hydroxyphenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-2-hydroxyphenylpropanenitrile
• Benzenepropanenitrile, 3-ethoxy-2-hydroxy-
• 1804152-77-9
• EN300-1841947
• 3-(3-ethoxy-2-hydroxyphenyl)propanenitrile

• Inchi： 1S/C11H13NO2/c1-2-14-10-7-3-5-9(11(10)13)6-4-8-12/h3,5,7,13H,2,4,6H2,1H3
• InChI Key： FJDTZVGIAVFNIF-UHFFFAOYSA-N
• SMILES： C1(CCC#N)=CC=CC(OCC)=C1O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 363.2±27.0 °C(Predicted)
• pka: 10.00±0.35(Predicted)

Additional information on 3-Ethoxy-2-hydroxyphenylpropanenitrile

3-Ethoxy-2-Hydroxyphenylpropanenitrile: A Comprehensive Overview

3-Ethoxy-2-hydroxyphenylpropanenitrile, also known by its CAS number 1804152-77-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an ethoxy group, a hydroxyl group, and a nitrile functional group. The presence of these functional groups makes it versatile for various applications, particularly in the synthesis of advanced materials and pharmaceutical compounds.

The molecular structure of 3-ethoxy-2-hydroxyphenylpropanenitrile consists of a phenyl ring substituted with an ethoxy group at the 3-position and a hydroxyl group at the 2-position. The propanenitrile moiety is attached to the phenyl ring, providing additional reactivity. This combination of functional groups allows for a wide range of chemical transformations, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 3-ethoxy-2-hydroxyphenylpropanenitrile in the development of novel materials with tailored properties. For instance, researchers have explored its use as a precursor for synthesizing advanced polymers and high-performance composites. The hydroxyl and ethoxy groups on the phenyl ring can participate in various polymerization reactions, leading to materials with enhanced mechanical strength and thermal stability.

In the pharmaceutical industry, 3-ethoxy-2-hydroxyphenylpropanenitrile has shown promise as an intermediate in drug discovery. Its nitrile group can be converted into other functional groups, such as amides or esters, which are commonly found in bioactive molecules. This versatility makes it a valuable building block for designing compounds with potential therapeutic applications.

The synthesis of 3-ethoxy-2-hydroxyphenylpropanenitrile typically involves multi-step organic reactions. One common approach is the Friedel-Crafts alkylation followed by hydroxylation and nitrile substitution. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling the scalable production of this compound.

In terms of physical properties, 3-ethoxy-2-hydroxyphenylpropanenitrile exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol makes it suitable for various laboratory applications.

The environmental impact of 3-ethoxy-2-hydroxyphenylpropanenitrile has also been studied to ensure its safe handling and disposal. Research indicates that it undergoes biodegradation under aerobic conditions, reducing its persistence in the environment. However, further studies are needed to fully understand its ecological effects.

In conclusion, 3-ethoxy-2-hydroxyphenylpropanenitrile, with its CAS number 1804152-77-9, is a compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing research continues to uncover new possibilities for this compound, its role in advancing scientific innovation is expected to grow significantly.